Ethyl 3-(2-(((4-(N-(methoxycarbonyl)carbamimidoyl)phenyl)amino)methyl)-1-methyl-N-(pyridin-2-YL)-1H-benzo[D]imidazole-5-carboxamido)propanoate

• Molecular Formula: C29H31N7O5
• Molecular Weight: 557.6 g/mol
• IUPAC Name: ethyl 3-[[2-[[4-(N-methoxycarbonylcarbamimidoyl)anilino]methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate
• InChI: InChI=1S/C29H31N7O5/c1-4-41-26(37)14-16-36(24-7-5-6-15-31-24)28(38)20-10-13-23-22(17-20)33-25(35(23)2)18-32-21-11-8-19(9-12-21)27(30)34-29(39)40-3/h5-13,15,17,32H,4,14,16,18H2,1-3H3,(H2,30,34,39)
• InChI Key: LSZDPEVYMDKXLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN(C1=CC=CC=N1)C(=O)C2=CC3=C(C=C2)N(C(=N3)CNC4=CC=C(C=C4)C(=N)NC(=O)OC)C

Description

Ethyl 3-(2-(((4-(N-(methoxycarbonyl)carbamimidoyl)phenyl)amino)methyl)-1-methyl-N-(pyridin-2-YL)-1H-benzo[D]imidazole-5-carboxamido)propanoate is a useful research compound. Its molecular formula is C29H31N7O5 and its molecular weight is 557.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prepared analogously to Example 90 from 1-methyl-2-[N-(4-amidinophenyl)aminomethyl]benzimidazol-5-yl-carboxylic acid-N-(2-pyridyl)-N-(2-ethoxycarbonylethyl)amide hydrochloride and methyl chloroformate. Yield: 48% of theory, C29H31N7O5 (557.6); Rf value: 0.62 (silica gel; dichloromethane/methanol=9:1); EKA mass spectrum: (M+H)+=558; (M+H+Na)++=290.7; (M+Na)+=580.

Synthesis routes and methods II

Procedure details